2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N'-bis[(4-methylphenyl)methyl]propanediamide

• IUPAC Name: 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N'-bis[(4-methylphenyl)methyl]propanediamide
• InChI: InChI=1S/C25H23ClF3N3O2/c1-15-3-7-17(8-4-15)12-31-23(33)21(22-20(26)11-19(14-30-22)25(27,28)29)24(34)32-13-18-9-5-16(2)6-10-18/h3-11,14,21H,12-13H2,1-2H3,(H,31,33)(H,32,34)
• InChI Key: QNUXQKLBYUXTOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(C2=C(C=C(C=N2)C(F)(F)F)Cl)C(=O)NCC3=CC=C(C=C3)C
• Molecular Formula: C25H23ClF3N3O2
• Molecular Weight: 489.9 g/mol

Description

Trifluoromethylpyridines (TFMP) and its derivatives are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

TFMP contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine.

Chemical Reactions Analysis

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Physical And Chemical Properties Analysis

TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

Chemical Synthesis and Properties

Research on compounds with similar functional groups focuses on understanding their synthesis, structural properties, and potential applications in developing new materials or chemical processes. For instance, studies on pyridine derivatives highlight their role in creating compounds with potential as inhibitors of transcription mediated by transcription factors such as NF-kappaB and AP-1, showcasing the importance of these chemicals in medicinal chemistry and drug design (Palanki et al., 2000).

Catalytic and Electropolymerization Applications

Further research demonstrates the utility of related pyridine compounds in catalysis and electropolymerization, suggesting potential applications in creating new materials with unique electrical or optical properties. For example, studies on the electropolymerization of dithienylpyridines indicate the formation of polymers with electrochromic properties, relevant for developing new types of electronic displays or sensors (Krompiec et al., 2008).

Molecular Interaction and Coordination Complexes

The synthesis and characterization of coordination complexes involving pyridine-based ligands and transition metals form another area of intense study. These complexes have been analyzed for their structural characteristics and luminescence properties, contributing to the understanding of molecular interactions and the development of luminescent materials (Rahaman et al., 2005).

Advanced Materials Development

Research into polymers derived from pyridine and related compounds underlines the potential for creating advanced materials with desirable thermal, optical, and electrical properties. For instance, the synthesis of polyimides containing pyridine units has yielded materials with excellent solubility and thermal stability, suitable for high-performance applications (Zhang et al., 2007).

Mechanism of Action

Target of Action

Similar compounds with a trifluoromethylpyridine (tfmp) motif have been used in the pharmaceutical and agrochemical industries, suggesting a broad range of potential targets .

Mode of Action

The biological activities of tfmp derivatives are thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Biochemical Pathways

Tfmp derivatives have been used in the protection of crops from pests, suggesting that they may interact with biochemical pathways related to pest resistance .

Pharmacokinetics

The physicochemical properties of the fluorine atom and the pyridine moiety in tfmp derivatives may influence their pharmacokinetic properties .

Result of Action

Tfmp derivatives have been used in the pharmaceutical and agrochemical industries, suggesting a range of potential effects .

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future.